![molecular formula C15H16N2O4 B2757942 1-[(4-Methylphenyl)methyl]-3-(3-oxobutan-2-yl)imidazolidine-2,4,5-trione CAS No. 338392-39-5](/img/structure/B2757942.png)
1-[(4-Methylphenyl)methyl]-3-(3-oxobutan-2-yl)imidazolidine-2,4,5-trione
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Description
1-[(4-Methylphenyl)methyl]-3-(3-oxobutan-2-yl)imidazolidine-2,4,5-trione, commonly known as MMBI, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
Structural Analysis and Reactivity
A study conducted by Gomes et al. (2019) detailed the crystal structure, Hirshfeld surface analysis, and PIXEL calculations of a closely related epimeric mixture, showcasing the intricate structural attributes and interactions within such compounds. This research provides foundational knowledge for understanding the physical and chemical properties of similar imidazolidine derivatives, including "1-[(4-Methylphenyl)methyl]-3-(3-oxobutan-2-yl)imidazolidine-2,4,5-trione" (Gomes, Low, Wardell, de Souza, & Da Costa, 2019).
Potential Biological Activities
Research on methylglyoxal, a compound with structural similarities, by Nemet, Varga-Defterdarović, and Turk (2006), explores its formation in food and organisms, highlighting its role in advanced glycation end-products. This study suggests potential biochemical pathways and interactions for related compounds, providing insights into their biological significance and potential therapeutic applications (Nemet, Varga-Defterdarović, & Turk, 2006).
Antimicrobial and Antifungal Activities
Ammar et al. (2016) synthesized new imidazolidine derivatives and evaluated their antibacterial and antifungal activities. This research indicates the potential of imidazolidine-based compounds for developing new antimicrobial agents, suggesting that "this compound" could also possess similar properties (Ammar, El-Sharief, Ghorab, Mohamed, Ragab, & Abbas, 2016).
Synthesis and Chemical Properties
The experimental study by Cruz et al. (2004) on the electrochemical behavior of imidazoline and its derivatives in acid media provides insights into the corrosion inhibition efficiency of such compounds. This highlights the chemical versatility and potential industrial applications of imidazolidine derivatives in protecting metals from corrosion (Cruz, Martinez, Genescà, & García-Ochoa, 2004).
properties
IUPAC Name |
1-[(4-methylphenyl)methyl]-3-(3-oxobutan-2-yl)imidazolidine-2,4,5-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4/c1-9-4-6-12(7-5-9)8-16-13(19)14(20)17(15(16)21)10(2)11(3)18/h4-7,10H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMLXSBCWKWNIOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=O)C(=O)N(C2=O)C(C)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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